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An In-depth Technical Guide on the Thermodynamic Properties of Molten Cryolite

Introduction
Molten cryolite (Na₃AlF₆) and its solutions with alumina (Al₂O₃) are the cornerstone of the Hall-

Héroult process for industrial aluminum production. The efficiency and economics of this

process are intrinsically linked to the thermodynamic and physicochemical properties of the

electrolyte bath. This technical guide provides a comprehensive overview of the key

thermodynamic properties of molten cryolite-alumina systems, intended for researchers,

scientists, and professionals in the field of materials science and electrometallurgy.

The dissolution of alumina in molten cryolite significantly lowers the melting point of alumina

from over 2000°C to around 950-1000°C, making the electrolytic extraction of aluminum

economically viable.[1][2] The composition of the electrolyte, particularly the cryolite ratio (CR,

molar ratio of NaF to AlF₃), and the concentration of alumina and other additives like calcium

fluoride (CaF₂), have a profound impact on the properties of the melt. Understanding these

relationships is crucial for optimizing the aluminum smelting process.

Logical Relationships of Molten Cryolite Properties
The thermodynamic properties of molten cryolite are highly interdependent and are primarily

influenced by the composition of the melt and its temperature. The following diagram illustrates

the key relationships.
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Caption: Key factors influencing the thermodynamic properties of molten cryolite.

Density
The density of the molten electrolyte is a critical parameter as it influences the separation of the

molten aluminum product, which settles at the bottom of the electrolysis cell. The density of the

electrolyte should ideally be lower than that of molten aluminum (approximately 2.3 g/cm³ at

operating temperatures).[2]

Quantitative Data: Density of Molten Cryolite Systems
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System
Composition

Cryolite Ratio
(CR)

Temperature
(°C)

Density
(g/cm³)

Reference

KF-AlF₃ 1.5 ~927-1027 ~1.7 [3]

KF-NaF-AlF₃ 1.5 ~927-1027 ~1.8 [3]

NaF-AlF₃ 1.5 ~927-1027 ~2.0 [3]

NaF-AlF₃-Al₂O₃-

CaF₂
1.3 - 1.5 647-887

Decreases with

increasing CR

and temperature.

Increases with

alumina and

CaF₂ addition.

[3]

Experimental Protocol: Density Measurement (Archimedean Technique)

The Archimedean technique is a widely used method for determining the density of molten

salts.

Sample Preparation: The cryolite and specified additives (alumina, CaF₂, etc.) are mixed in

the desired proportions and placed in a crucible made of a material inert to the melt, such as

graphite or platinum.

Melting and Homogenization: The crucible is heated in a furnace under a controlled

atmosphere (e.g., argon) to the desired temperature to melt and homogenize the sample.

Immersion of Plummet: A plummet of a known volume, typically made of a dense and inert

material like platinum or molybdenum, is suspended from a precision balance. The plummet

is then lowered into the molten salt.

Buoyancy Measurement: The apparent weight of the plummet when submerged in the melt

is recorded. The difference between the weight of the plummet in air and its apparent weight

in the molten salt gives the buoyant force.

Density Calculation: The density of the molten salt is calculated using Archimedes' principle,

where the density is the buoyant force divided by the volume of the plummet and the
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acceleration due to gravity. The temperature of the melt is continuously monitored using a

thermocouple.

Viscosity
The viscosity of the electrolyte affects the dissolution rate of alumina, the coalescence of

molten aluminum droplets, and the transport of ions in the melt. Lower viscosity is generally

desirable for efficient cell operation.

Quantitative Data: Viscosity of Molten Cryolite Systems

System
Composit
ion

Cryolite
Ratio
(CR)

Al₂O₃
(wt%)

CaF₂
(wt%)

Temperat
ure (°C)

Viscosity
(mPa·s)

Referenc
e

NaF-AlF₃-

CaF₂-Al₂O₃
2.3 4 5 960 3.11 ± 0.04 [4]

Industrial

Electrolyte
2.3 Variable Variable 960 3.0 - 3.7 [4]

NaF-AlF₃ 2.0 - 3.0 - -
Not

specified
1.61 - 2.57 [4]

Convention

al Melts
2.1 - 2.5 2 - 6.6 0 - 8 950 - 970 2.5 - 3.7 [5]

Effects of Additives:

Adding 1 wt% Al₂O₃ increases viscosity by approximately 1%.[5]

Adding 1 wt% CaF₂ increases viscosity by approximately 3%.[5]

Decreasing the CR by 0.1 (in the range of 2.1–2.5) leads to a decrease in viscosity of about

2.3%.[5]

Experimental Protocol: Viscosity Measurement (Rotational Viscometry)
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Rotational viscometry is a common and accurate method for measuring the viscosity of high-

temperature melts.

Apparatus: A high-temperature rheometer (e.g., FRS 1600) is used, which consists of a

furnace, a spindle (rotor), and a crucible (cup). The spindle and crucible are typically made of

graphite or platinum-rhodium alloy.

Sample Preparation: The cryolite mixture is placed in the crucible and heated to the desired

temperature in an inert atmosphere.

Measurement: The spindle is immersed in the molten salt to a specific depth. The spindle is

then rotated at a constant shear rate, and the torque required to maintain this rotation is

measured.

Laminar Flow Determination: The viscosity is measured at various shear rates at a constant

temperature to determine the region of laminar flow. For cryolite-alumina melts, a shear rate

of 12 ± 1 s⁻¹ is often used.[4][5]

Temperature Dependence: The viscosity is measured at different temperatures while

maintaining a constant shear rate within the laminar flow region. The temperature

dependence of viscosity for cryolite melts can often be described by a linear equation over a

certain temperature range.[4][5]

Electrical Conductivity
The electrical conductivity of the molten electrolyte is a crucial factor determining the energy

efficiency of the electrolysis process. Higher conductivity leads to lower ohmic voltage drop and

reduced energy consumption.

Quantitative Data: Electrical Conductivity of Molten Cryolite Systems
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System
Compositio
n

Cryolite
Ratio (CR)

Additives
Temperatur
e (°C)

Electrical
Conductivit
y (S/cm)

Reference

Na₃AlF₆

(pure)
3.0 -

Near melting

point
~2.83 [6]

NaF-AlF₃ 2.1 - 3.0 -
Liquidus to

~1027

Increases

with

temperature

and CR

[6]

NaF-AlF₃-

Al₂O₃
2.1 - 2.7 1 wt% Al₂O₃ 1000

Decreases by

0.04-0.05

S/cm

[6]

NaF-AlF₃-

CaF₂
2.4 - 3.0 3-7 wt% CaF₂ 700 - 1050

Decreases

with CaF₂

addition

[7]

Cryolite-

Alumina (Al-

saturated)

Not specified
Saturated

with Al
1000

Increases

significantly

due to

electronic

conduction

[8]

Experimental Protocol: Electrical Conductivity Measurement (AC Impedance Spectroscopy)

AC impedance spectroscopy is a precise method for measuring the electrical conductivity of

molten salts, as it can separate the bulk resistance of the electrolyte from other electrochemical

effects.

Cell Assembly: A four-electrode cell is typically used to minimize the influence of electrode

polarization. The electrodes are made of an inert material like platinum or tungsten and are

arranged in a fixed geometry. The cell constant is determined beforehand using a standard

solution of known conductivity (e.g., molten KCl).

Sample Preparation: The cryolite mixture is placed in a crucible (e.g., made of boron nitride

or graphite) and heated to the measurement temperature in an inert atmosphere.
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Measurement: The electrodes are immersed in the melt. An AC signal of small amplitude

over a range of frequencies is applied to the outer pair of electrodes, and the resulting

voltage is measured across the inner pair.

Data Analysis: The impedance data is plotted on a Nyquist diagram (imaginary vs. real

impedance). The resistance of the electrolyte is determined from the high-frequency

intercept of the impedance spectrum with the real axis.

Conductivity Calculation: The specific electrical conductivity (κ) is calculated using the

formula κ = C/R, where C is the cell constant and R is the measured resistance of the

electrolyte.

Other Key Thermodynamic Properties
Surface and Interfacial Tension
The interfacial tension between the molten aluminum and the electrolyte influences the

coalescence of aluminum droplets and the stability of the metal pad.

Measurement Technique: The capillary depression method can be used to measure the

interfacial tension during electrolysis.[9] This technique involves measuring the depression of

the metal-electrolyte interface within a capillary.

Influencing Factors: The cryolite ratio strongly affects the interfacial tension.[9]

Vapor Pressure
Vaporization of cryolite components can lead to material loss and environmental emissions.

Measurement Techniques: The boiling point method, Knudsen effusion method, and

transpiration method are used to determine the vapor pressure of molten salts.[10][11]

Influencing Factors: Acidic melts (lower CR) tend to have a higher vapor pressure.[12] The

main gaseous species above the NaF-AlF₃ system is NaAlF₄.[10]

Heat Capacity and Thermal Conductivity
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These properties are essential for heat balance calculations and modeling of the electrolysis

cell.

Measurement Techniques:

Heat Capacity: Differential Scanning Calorimetry (DSC) is a common method.[13][14]

Thermal Diffusivity/Conductivity: The laser flash method and the monotone heating

method are used to measure thermal diffusivity, from which thermal conductivity can be

calculated if density and heat capacity are known.[15][16][17]

Typical Values: The thermal conductivity of NaF-AlF₃ melts with a CR of 2.4-2.8 is in the

range of 0.81–1.28 W/(m·K).[4][15]

Generalized Experimental Workflow for
Thermophysical Property Measurement
The determination of thermophysical properties of molten salts at high temperatures requires a

carefully controlled experimental setup. The following diagram outlines a generalized workflow.
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Caption: Generalized workflow for molten salt property measurement.
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Conclusion
The thermodynamic properties of molten cryolite-alumina systems are complex and highly

dependent on temperature and composition. A thorough understanding of these properties,

including density, viscosity, electrical conductivity, and others, is fundamental to the design,

operation, and optimization of aluminum electrolysis cells. The experimental protocols outlined

in this guide represent standard methodologies for obtaining reliable data for these challenging

high-temperature systems. Continued research and accurate property measurements are

essential for developing more energy-efficient and environmentally sound aluminum production

technologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. quora.com [quora.com]

2. quora.com [quora.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

6. The Electrical Conductivity of Molten Oxide-Fluoride Cryolite Mixtures - PMC
[pmc.ncbi.nlm.nih.gov]

7. Electrical conductivity of cryolite systems in molten and solid state – Journal
«Rasplavy/Melts» [jmelts.com]

8. Electrical conductivity measurements in cryolite alumina melts in the presence of
aluminum (Book) | OSTI.GOV [osti.gov]

9. researchgate.net [researchgate.net]

10. VAPORIZATION OF MOLTEN FLUORIDES: THE SYSTEMS SODIUM-FLUORIDE -
ALUMINIUM-FLUORIDE, CRYOLITE - ALKALI-FLUORIDE AND CRYOLITE - ALKALINE
EARTH FLUORIDE (VAPORIZATION, MOLTEN, ADDITIONS) - ProQuest [proquest.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b1665278?utm_src=pdf-body
https://www.benchchem.com/product/b1665278?utm_src=pdf-custom-synthesis
https://www.quora.com/How-does-cryolite-lower-the-melting-point-of-aluminium-oxide
https://www.quora.com/Why-is-alumina-added-to-cryolite-in-the-electrolytic-reduction-of-aluminium
https://www.researchgate.net/figure/Density-as-a-function-of-temperature-for-KF-NaF-AlF-3-melts-with-CR13-1-KF057-AlF-3_fig1_268158569
https://www.researchgate.net/publication/367067843_Viscosity_of_conventional_cryolite-alumina_melts
https://pdfs.semanticscholar.org/5c9e/b44dec4e47b5fffe7fab37dd2abccc0a035c.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8658855/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8658855/
https://jmelts.com/electrical-conductivity-of-cryolite-systems-in-molten-and-solid-state/
https://jmelts.com/electrical-conductivity-of-cryolite-systems-in-molten-and-solid-state/
https://www.osti.gov/biblio/371956
https://www.osti.gov/biblio/371956
https://www.researchgate.net/figure/nterfacial-tension-of-aluminium-in-cryolite-melts-as-a-function-of-the-cryolite-ratio_fig3_267201365
https://www.proquest.com/openview/e2b412e11f570d7acaccbfe3fe451d66/1?pq-origsite=gscholar&cbl=18750&diss=y
https://www.proquest.com/openview/e2b412e11f570d7acaccbfe3fe451d66/1?pq-origsite=gscholar&cbl=18750&diss=y
https://www.proquest.com/openview/e2b412e11f570d7acaccbfe3fe451d66/1?pq-origsite=gscholar&cbl=18750&diss=y
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665278?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. inldigitallibrary.inl.gov [inldigitallibrary.inl.gov]

12. OneMine | A simplified equation for estimating the total vapour pressure of cryolitic melts
[onemine.org]

13. osti.gov [osti.gov]

14. publications.anl.gov [publications.anl.gov]

15. researchgate.net [researchgate.net]

16. researchgate.net [researchgate.net]

17. Experimental Determination of the Thermal Diffusivity of α-Cryolite up to 810 K and
Comparison with First Principles Predictions - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [thermodynamic properties of molten cryolite].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665278#thermodynamic-properties-of-molten-
cryolite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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